N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine
N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0776413
InChI:
InChI=1S/C16H16FN5O2/c1-23-15-8-12(9-18-16-19-21-22-20-16)4-7-14(15)24-10-11-2-5-13(17)6-3-11/h2-8H,9-10H2,1H3,(H2,18,19,20,21,22)
SMILES:
COC1=C(C=CC(=C1)CNC2=NNN=N2)OCC3=CC=C(C=C3)F
Molecular Formula:
C16H16FN5O2
Molecular Weight:
329.33 g/mol
N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine
CAS No.:
Cat. No.: VC0776413
Molecular Formula: C16H16FN5O2
Molecular Weight: 329.33 g/mol
* For research use only. Not for human or veterinary use.
![N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine -](/images/no_structure.jpg)
Specification
| Molecular Formula | C16H16FN5O2 |
|---|---|
| Molecular Weight | 329.33 g/mol |
| IUPAC Name | N-[[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-2H-tetrazol-5-amine |
| Standard InChI | InChI=1S/C16H16FN5O2/c1-23-15-8-12(9-18-16-19-21-22-20-16)4-7-14(15)24-10-11-2-5-13(17)6-3-11/h2-8H,9-10H2,1H3,(H2,18,19,20,21,22) |
| Standard InChI Key | OVVAEAUIOVNBLQ-UHFFFAOYSA-N |
| SMILES | COC1=C(C=CC(=C1)CNC2=NNN=N2)OCC3=CC=C(C=C3)F |
| Canonical SMILES | COC1=C(C=CC(=C1)CNC2=NNN=N2)OCC3=CC=C(C=C3)F |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator